Cas no 901259-01-6 (2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901259-01-6
• MF: C₂₁H₁₇ClN₄O₂S₂
• MW: 456.968280553818
• CID: 6296729
• PubChem ID: 20852023
• Update Time: 2025-07-24

2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-{[5-(4-CHLOROPHENYL)-2-(3-METHOXYPHENYL)-1H-IMIDAZOL-4-YL]SULFANYL}-N-(1,3-THIAZOL-2-YL)ACETAMIDE
• 2-[[5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-((5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
• 901259-01-6
• NCGC00295077-01
• AB01291970-01
• AKOS001789312
• F3407-0950

• Inchi： 1S/C21H17ClN4O2S2/c1-28-16-4-2-3-14(11-16)19-25-18(13-5-7-15(22)8-6-13)20(26-19)30-12-17(27)24-21-23-9-10-29-21/h2-11H,12H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key： PUEGILBUCSDHFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N=C(C2C=CC=C(C=2)OC)N1)SCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 456.0481458g/mol
• Monoisotopic Mass: 456.0481458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 901259-01-6 and Product Name: 2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound in question, identified by the CAS number 901259-01-6, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, highlights its intricate chemical framework, which includes multiple functional groups such as chlorophenyl, methoxyphenyl, imidazole, and thiazole moieties. These components contribute to the compound's unique physicochemical properties and potential biological activities.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds in drug discovery. The presence of imidazole and thiazole rings in this molecule is particularly noteworthy, as these scaffolds are widely recognized for their role in various pharmacological applications. For instance, imidazole derivatives have been extensively studied for their antimicrobial and antifungal properties, while thiazole compounds are known for their anti-inflammatory and anticancer effects. The synergistic interaction between these heterocycles in the given compound may endow it with multifaceted biological activities.

The 4-chlorophenyl and 3-methoxyphenyl substituents further enhance the complexity of this molecule. Chlorophenyl groups are often incorporated into drug molecules to improve metabolic stability and binding affinity, whereas methoxyphenyl groups can modulate electronic properties and influence receptor interactions. The strategic placement of these aromatic rings in the molecular structure suggests a potential for selective targeting of specific biological pathways.

In the realm of drug development, the sulfanyl group at the 1H-imidazol-4-yl moiety plays a crucial role in determining the compound's reactivity and solubility. Sulfanyl groups are known to participate in hydrogen bonding and can serve as anchors for protein interactions, thereby influencing the compound's pharmacokinetic profile. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric units are increasingly being explored for their enhanced therapeutic potential. The N-(1,3-thiazol-2-yl)acetamide portion of the compound's name suggests a connection to thiazole-based amides, which have shown promise in various preclinical studies. Thiazole amides are particularly interesting due to their ability to modulate enzyme activity and ion channel function, making them relevant in treating conditions such as neurological disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are likely employed to construct the complex core structure efficiently. The use of such techniques not only enhances synthetic efficiency but also allows for fine-tuning of the molecular architecture to optimize biological activity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between this compound and its potential targets. Docking simulations can help predict binding affinities and identify key residues involved in receptor binding. These insights are crucial for designing analogs with improved potency and selectivity. Additionally, quantum mechanical calculations can be used to elucidate electronic structures and understand reactive mechanisms, further aiding in drug optimization.

The pharmacological evaluation of this compound has already begun in several academic institutions and pharmaceutical companies. Initial studies suggest that it exhibits promising activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and progression. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses, although further extensive testing is necessary to fully assess its safety profile.

Future directions in research may involve exploring derivatives of this compound to enhance its therapeutic efficacy while minimizing side effects. Structural modifications such as replacing or altering functional groups could lead to novel analogs with improved pharmacokinetic properties or enhanced target specificity. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these findings from bench to bedside.

The role of computational tools cannot be overstated in modern drug discovery processes. Machine learning algorithms can analyze large datasets containing structural information and biological activity data to identify patterns that may guide rational design efforts. By leveraging artificial intelligence (AI), researchers can accelerate the identification of promising candidates for further experimental validation.

In conclusion, the compound with CAS No. 901259-01-6 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The product name (2-{5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide) underscores its intricate design, which incorporates multiple functional groups known for their pharmacological relevance. Ongoing research efforts aim to fully elucidate its therapeutic potential and optimize its properties for clinical applications.